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Compound of Interest

Compound Name: Tolpyralate

Cat. No.: B1419106 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the herbicidal efficacy and crop safety of

Tolpyralate and Topramezone, two prominent 4-hydroxyphenylpyruvate dioxygenase (HPPD)

inhibitor herbicides. The information presented is synthesized from various head-to-head field

trials to assist researchers in making informed decisions for weed management strategies.

Executive Summary
Tolpyralate and Topramezone are both effective post-emergence herbicides for controlling a

range of broadleaf and grass weeds in corn. Field trial data indicates that both herbicides

provide comparable control of several key weed species, particularly when co-applied with

atrazine. However, some studies suggest Tolpyralate may offer slightly better control of certain

grass species. Crop safety is generally high for both compounds in field corn, though recent

studies have identified specific sweet corn and field corn inbred lines with sensitivity to

Tolpyralate. The choice between these two herbicides may depend on the target weed

spectrum, the specific corn variety being grown, and the desire to manage or prevent herbicide

resistance.

Data Presentation: Efficacy and Crop Safety
The following tables summarize quantitative data from field trials comparing the performance of

Tolpyralate and Topramezone.
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Table 1: Weed Control Efficacy of Tolpyralate and Topramezone (With and Without Atrazine)

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1419106?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1419106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weed Species
Herbicide
Treatment

Application
Rate (g a.i./ha)

Control (%) 8
Weeks After
Application
(WAA)

Citation

Common

Ragweed

(Ambrosia

artemisiifolia)

Tolpyralate 30 95%

Tolpyralate +

Atrazine
30 + 1000 100%

Topramezone +

Atrazine
12.5 + 500

Equivalent to

Tolpyralate +

Atrazine

Pigweed Species

(Amaranthus

spp.)

Tolpyralate 30

Equivalent to

Topramezone +

Atrazine

Tolpyralate +

Atrazine
30 + 1000 >90% [1]

Topramezone +

Atrazine
12.5 + 500

Equivalent to

Tolpyralate +

Atrazine

Green Foxtail

(Setaria viridis)
Tolpyralate 30

Better control

than

mesotrione+atra

zine

Tolpyralate +

Atrazine
30 + 1000 >90% by 1 WAA [2]

Topramezone +

Atrazine
12.5 + 500

Similar to

Tolpyralate +

Atrazine at 8

WAA

[2]
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Barnyardgrass

(Echinochloa

crus-galli)

Tolpyralate +

Atrazine
30 + 1000 78% [2]

Topramezone +

Atrazine
12.5 + 500

Similar to

Tolpyralate +

Atrazine

Grasses

(general)

Tolpyralate +

Atrazine
30 + 1000 81-99% [1]

Bidens pilosa
Tolpyralate +

Atrazine
30 + 1000 94-99% [1]

Table 2: Corn Injury (Phytotoxicity) Data for Tolpyralate and Topramezone
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Corn Type Herbicide
Application
Rate

Injury
Symptoms and
Level

Citation

Field Corn
Tolpyralate +

Atrazine
30 + 1000

Up to 12% injury

at 1 WAA,

decreasing to 5%

by 4 WAA.

[3]

Sweet Corn Tolpyralate Not specified

Severe

sensitivity and

bleaching in 49

inbred lines.

[4][5][6]

Sweet Corn Topramezone 50-150 g a.i./ha

No visual injury

in eight tested

hybrids.

[7][8]

Sweet Corn Topramezone 300 g a.i./ha

Minimal injury

(<5%) in all

tested hybrids.

[7][8]

Field and Sweet

Corn
Tolpyralate Not specified

Injury is worse

with the addition

of atrazine and

adjuvants.

[6]

Experimental Protocols
The data presented in this guide were derived from field trials adhering to established scientific

protocols. A generalized methodology is outlined below.

Experimental Design: Field trials were typically conducted using a randomized complete block

design with three to four replications per treatment.[1] Plot sizes were standardized to ensure

accurate data collection and minimize edge effects.

Herbicide Application: Post-emergence (POST) applications were made when corn was at a

specific growth stage, commonly ranging from V2 to V6 (2 to 6 visible leaf collars).[1][9][10]

Herbicides were applied using calibrated sprayers to ensure precise and uniform application
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rates. Application timings and corn growth stages are critical factors influencing efficacy and

crop safety.[9][11][12]

Weed and Crop Assessment: Weed control efficacy was visually assessed at various intervals

after application, typically at 1, 2, 4, and 8 weeks after application (WAA). Assessments were

based on a percentage scale, where 0% represents no control and 100% represents complete

weed death. Crop injury (phytotoxicity) was also visually assessed on a similar percentage

scale, noting symptoms such as bleaching, stunting, and necrosis.[1] In some studies, weed

density and biomass were also measured to provide a more quantitative assessment of

herbicide performance.

Statistical Analysis: Data were subjected to analysis of variance (ANOVA).[1] Treatment means

were separated using statistical tests such as Tukey's HSD to determine significant differences

between herbicide treatments.
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Caption: Mode of action of Tolpyralate and Topramezone.

Experimental Workflow for a Head-to-Head Field Trial

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.cropscience.bayer.us/articles/bayer/corn-growth-stage-herbicide-application-postemergence
https://farmdoc.illinois.edu/field-crop-production/weeds/postemergence-herbicides-in-corn.html
https://ag.purdue.edu/btny/purdueweedscience/wp-content/uploads/2021/03/Timing-of-Post-emergence-Corn-Herbicide-Applications-2012.pdf
https://www.researchgate.net/publication/383220603_Efficacy_of_tolpyralate_to_control_weeds_in_corn_post-emergence
https://www.researchgate.net/publication/383220603_Efficacy_of_tolpyralate_to_control_weeds_in_corn_post-emergence
https://www.benchchem.com/product/b1419106?utm_src=pdf-body-img
https://www.benchchem.com/product/b1419106?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1419106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Trial Initiation

Site Selection &
Plot Establishment

Randomized Block Design
(e.g., 4 Replications)

Corn Planting

Post-Emergence Herbicide Application
(e.g., V4 Stage)

Treatments:
- Untreated Control

- Tolpyralate
- Topramezone

- Tolpyralate + Atrazine
- Topramezone + Atrazine

Data Collection
(1, 2, 4, 8 WAA)

Assessments:
- Weed Control (%)

- Crop Injury (%)
- Weed Density & Biomass

Statistical Analysis
(ANOVA, Mean Separation)

Conclusion & Reporting

Click to download full resolution via product page

Caption: Generalized workflow for herbicide field trials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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